rel-(3R)-6-aminohex-1-yn-3-ol
Overview
Description
Rel-(3R)-6-aminohex-1-yn-3-ol, also known as 3R-Aminohex-1-yn-3-ol, is an organic compound with a molecular formula of C6H11NO. It is a colorless, odorless, and water-soluble compound that has a variety of applications in the scientific research field. It is a versatile compound that can be used as a building block for organic synthesis, as a reagent for organic transformations, and as a starting material for the synthesis of other compounds.
Scientific Research Applications
Rel-(3R)-6-aminohex-1-yn-3-ol1-yn-3-ol has a variety of applications in the scientific research field. It can be used as a reagent for organic transformations, as a building block for organic synthesis, and as a starting material for the synthesis of other compounds. It can also be used as a catalyst in the synthesis of polymers, as a solvent for the extraction of natural products, and as a starting material for the synthesis of pharmaceuticals.
Mechanism of Action
The mechanism of action of rel-(3R)-6-aminohex-1-yn-3-ol1-yn-3-ol is still being studied. It is believed that the compound acts as an acid-base catalyst in organic transformations, and is also believed to be involved in the synthesis of polymers. It is also believed to be involved in the synthesis of pharmaceuticals, as the compound can act as a starting material for the synthesis of various pharmaceuticals.
Biochemical and Physiological Effects
The biochemical and physiological effects of rel-(3R)-6-aminohex-1-yn-3-ol1-yn-3-ol are still being studied. It is believed that the compound may have antioxidant and anti-inflammatory properties, as well as potential anti-cancer activity. However, further studies are needed to confirm these potential effects.
Advantages and Limitations for Lab Experiments
The advantages of using rel-(3R)-6-aminohex-1-yn-3-ol1-yn-3-ol in lab experiments include its versatility, low cost, and ease of synthesis. It is also a relatively safe compound, and can be handled in the laboratory without the need for special safety equipment. The main limitation of using this compound in lab experiments is its limited availability, as it is not widely available on the market.
Future Directions
Future research into rel-(3R)-6-aminohex-1-yn-3-ol1-yn-3-ol should focus on its biochemical and physiological effects, as well as its potential applications in the synthesis of pharmaceuticals and other compounds. Further research should also focus on the development of more efficient and cost-effective synthesis methods for the compound. Additionally, research should focus on the development of new uses for the compound, such as its potential use as a catalyst in organic transformations.
Synthesis Methods
The synthesis of rel-(3R)-6-aminohex-1-yn-3-ol1-yn-3-ol is typically achieved through a two-step process. The first step involves the reaction of ethyl chloroacetate with sodium hydroxide to form ethyl 3-chloro-1-hydroxyhex-2-ynoate. The second step involves the reaction of the ethyl 3-chloro-1-hydroxyhex-2-ynoate with ammonia to form rel-(3R)-6-aminohex-1-yn-3-ol1-yn-3-ol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rel-(3R)-6-aminohex-1-yn-3-ol involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-hydroxy-2-hexynoic acid", "Sodium borohydride", "Ammonium chloride", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Water" ], "Reaction": [ "Step 1: Conversion of 4-hydroxy-2-hexynoic acid to 4-hydroxy-2-hexynal using sodium borohydride as a reducing agent.", "Step 2: Conversion of 4-hydroxy-2-hexynal to 4-aminobutanal using ammonium chloride as a nucleophile.", "Step 3: Conversion of 4-aminobutanal to 6-aminohex-1-yn-3-ol using sodium hydroxide as a base and ethanol as a solvent.", "Step 4: Resolution of 6-aminohex-1-yn-3-ol to obtain the desired enantiomer, rel-(3R)-6-aminohex-1-yn-3-ol, using hydrochloric acid and water as a solvent." ] } | |
CAS RN |
2110467-26-8 |
Product Name |
rel-(3R)-6-aminohex-1-yn-3-ol |
Molecular Formula |
C6H11NO |
Molecular Weight |
113.2 |
Purity |
95 |
Origin of Product |
United States |
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